Cas no 123020-21-3 (7-Iodo-1H-indole-3-carboxylic acid methyl ester)

• Product Name: 7-Iodo-1H-indole-3-carboxylic acid methyl ester
• CAS No: 123020-21-3
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 2131006
• PubChem ID: 14391465
• Update Time: 2025-04-21

7-Iodo-1H-indole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Iodo-1H-indole-3-carboxylic acid methyl ester
• 1H-Indole-3-carboxylic acid, 7-iodo-, Methyl ester
• methyl 7-iodo-1H-indole-3-carboxylate
• 7-Iodo-1H-indole-3-Carbocylic acid methyl ester
• DB-062129
• DTXSID701286145
• 123020-21-3

• Inchi： 1S/C10H8INO2/c1-14-10(13)7-5-12-9-6(7)3-2-4-8(9)11/h2-5,12H,1H3
• InChI Key： PFDZYKQIHMNZRG-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C(C(=O)OC)=CNC=21

Computed Properties

• Exact Mass: 300.95998Da
• Monoisotopic Mass: 300.95998Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.1Ų